2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide

• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxy]-N-[3-(2-oxopyrrolidin-1-yl)propyl]propanamide
• InChI: InChI=1S/C24H30N2O5/c1-15-13-19(22-17-7-3-4-8-18(17)24(29)31-20(22)14-15)30-16(2)23(28)25-10-6-12-26-11-5-9-21(26)27/h13-14,16H,3-12H2,1-2H3,(H,25,28)
• InChI Key: HCINKRVEEMPDML-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC(C)C(=O)NCCCN4CCCC4=O

Description

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide is a chemical compound that has been synthesized and studied extensively in scientific research. This compound has shown potential for use in various applications, particularly in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide is not fully understood. However, it is believed to work by modulating various signaling pathways in the body, including the endocannabinoid system and the immune system.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide has a variety of biochemical and physiological effects. It has been shown to reduce inflammation, protect against oxidative stress, and improve neurological function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide in lab experiments is its ability to modulate multiple signaling pathways, making it a versatile tool for studying various biological processes. However, one limitation is that its exact mechanism of action is not fully understood, which can make interpretation of results more difficult.

Future Directions

There are many potential future directions for research on 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide. Some possible areas of focus include:
1. Further elucidation of its mechanism of action, which could lead to the development of more targeted therapies.
2. Investigation of its potential use in the treatment of various diseases, including neurodegenerative disorders, inflammatory conditions, and cancer.
3. Development of new synthetic methods for producing this compound, which could make it more accessible for use in research.
4. Exploration of its potential use in combination with other drugs or therapies, which could enhance its effectiveness.
In conclusion, 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide is a promising compound that has shown potential for use in various scientific research applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a valuable tool for studying various biological processes, and there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide involves a series of chemical reactions that require specialized equipment and expertise. The exact synthesis method is beyond the scope of this paper, but it involves the use of various reagents and solvents to produce the final product.

Scientific Research Applications

2-[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide has been extensively studied in scientific research for its potential use in medicine. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.